Cas no 62381-06-0 (2-Butenedioic acid, 2,3-dicyano-, diethyl ester)

2-Butenedioic acid, 2,3-dicyano-, diethyl ester structure
62381-06-0 structure
Product Name:2-Butenedioic acid, 2,3-dicyano-, diethyl ester
CAS No:62381-06-0
MF:C10H10N2O4
MW:222.197402477264
CID:447009
PubChem ID:5324722
Update Time:2025-04-19

2-Butenedioic acid, 2,3-dicyano-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2,3-dicyano-, diethyl ester
    • 2-Butenedioic acid, 2,3-dicyano-, 1,4-diethyl ester, (2E)-
    • diethyl (E)-2,3-dicyanobut-2-enedioate
    • 35234-88-9
    • 1,4-DIETHYL (2E)-2,3-DICYANOBUT-2-ENEDIOATE
    • NS00055583
    • EINECS 252-453-0
    • diethyl (2E)-2,3-dicyanobut-2-ene-1,4-dioate
    • InChI=1/C10H10N2O4/c1-3-15-9(13)7(5-11)8(6-12)10(14)16-4-2/h3-4H2,1-2H3/b8-7
    • Diethyl 2,3-dicyanofumarate
    • SCHEMBL1754710
    • B9V4T4GNN6
    • 1,4-Diethyl (2E)-2,3-dicyano-2-butenedioate
    • DIETHYL DICYANOFUMARATE, 97
    • DTXSID301262232
    • 2-Butenedioic acid, 2,3-dicyano-, 1,4-diethyl ester
    • AKOS001025555
    • 1,4-Diethyl 2,3-dicyano-2-butenedioate
    • 62381-06-0
    • DIETHYL DICYANOFUMARATE
    • Inchi: 1S/C10H10N2O4/c1-3-15-9(13)7(5-11)8(6-12)10(14)16-4-2/h3-4H2,1-2H3/b8-7+
    • InChI Key: WOLPMKLWSJWZNO-BQYQJAHWSA-N
    • SMILES: O(C(/C(/C#N)=C(\C#N)/C(=O)OCC)=O)CC

Computed Properties

  • Exact Mass: 222.0641
  • Monoisotopic Mass: 222.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 100.18
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